Cas no 6624-10-8 (2-[2-(dimethylamino)ethyl]-7-methyl-4,5,6,7a-tetrahydro-3ah-octahydro-1h-4,7-epoxyisoindole-1,3-dione)

• Product Name: 2-[2-(dimethylamino)ethyl]-7-methyl-4,5,6,7a-tetrahydro-3ah-octahydro-1h-4,7-epoxyisoindole-1,3-dione
• CAS No: 6624-10-8
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 1706173
• PubChem ID: 414113
• Update Time: 2025-04-21

2-[2-(dimethylamino)ethyl]-7-methyl-4,5,6,7a-tetrahydro-3ah-octahydro-1h-4,7-epoxyisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)ethyl]-7-methyl-4,5,6,7a-tetrahydro-3ah-octahydro-1h-4,7-epoxyisoindole-1,3-dione
• NSC55226
• 2-[2-(Dimethylamino)ethyl]-4-methylhexahydro-1H-4,7-epoxyisoindole-1,3-dione
• 2-(2-(Dimethylamino)ethyl)-4-methylhexahydro-1H-4,7-epoxyisoindole-1,3-dione
• AC1L96ZL
• NCIOpen2_002066
• CTK5C3791
• NSC 55226
• AG-G-49652
• NSC55226; 2-[2-(Dimethylamino)ethyl]-4-methylhexahydro-1H-4,7-epoxyisoindole-1,3-dione; 2-(2-(Dimethylamino)ethyl)-4-methylhexahydro-1H-4,7-epoxyisoindole-1,3-dione; AC1L96ZL; NCIOpen2_002066; CTK5C3791; NSC 55226; AG-G-49652;
• 6624-10-8
• DB-216857

• Inchi： 1S/C13H20N2O3/c1-13-5-4-8(18-13)9-10(13)12(17)15(11(9)16)7-6-14(2)3/h8-10H,4-7H2,1-3H3
• InChI Key： YQTZRPDWEOWTRA-UHFFFAOYSA-N
• SMILES： O1C2CCC1(C)C1C(N(CCN(C)C)C(C12)=O)=O

Computed Properties

• Exact Mass: 252.1475
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85